Cas no 68534-33-8 (Benzonitrile, 5-chloro-2-(3-hydroxyphenoxy)-)

Benzonitrile, 5-chloro-2-(3-hydroxyphenoxy)- structure
68534-33-8 structure
Product Name:Benzonitrile, 5-chloro-2-(3-hydroxyphenoxy)-
CAS No:68534-33-8
MF:C13H8ClNO2
MW:245.661122322083
CID:392965
PubChem ID:20495176
Update Time:2025-04-19

Benzonitrile, 5-chloro-2-(3-hydroxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 5-chloro-2-(3-hydroxyphenoxy)-
    • 5-chloro-2-(3-hydroxyphenoxy)benzonitrile
    • AKGACDRSFNWHOY-UHFFFAOYSA-N
    • DTXSID00608085
    • 68534-33-8
    • AKOS006090005
    • 3-(2'-cyano-4'-chlorophenoxy)-phenol
    • SCHEMBL11190089
    • Inchi: 1S/C13H8ClNO2/c14-10-4-5-13(9(6-10)8-15)17-12-3-1-2-11(16)7-12/h1-7,16H
    • InChI Key: AKGACDRSFNWHOY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C#N)C=1)OC1C=CC=C(C=1)O

Computed Properties

  • Exact Mass: 245.0243562g/mol
  • Monoisotopic Mass: 245.0243562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 53.2Ų
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